N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C20H19N3O5S2 and its molecular weight is 445.5g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
The use of chemical inhibitors to decipher the role of various Cytochrome P450 (CYP) isoforms in drug metabolism is crucial for predicting drug-drug interactions. The furan-containing compounds, such as N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide, serve as selective inhibitors for specific CYP isoforms, facilitating the study of their metabolic pathways and the potential for drug interactions. This research highlights the importance of furan derivatives in evaluating the metabolism of pharmaceuticals by hepatic enzymes, contributing to safer drug development and usage (Khojasteh et al., 2011).
Role in Medicinal Chemistry
Furan and its derivatives play a significant role in drug design, acting as structural units in bioactive molecules. These compounds, including N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide, are part of the furan-2-yl and furan-3-yl substituents that exhibit a range of activities such as antiviral, antitumor, and antimicrobial. The review underscores the importance of furan derivatives in the development of nucleobase, nucleoside analogues, and their therapeutic applications, demonstrating the versatility and potential of furan-based compounds in addressing various health conditions (Ostrowski, 2022).
Sulfonamide Drug Applications
The sulfonamide group, a common feature in various clinically used drugs, demonstrates the versatility of compounds like N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide. These compounds range from diuretics to carbonic anhydrase inhibitors, highlighting their broad therapeutic applications. Recent patents on sulfonamide compounds reveal novel drug formulations and applications, including their role in treating diseases such as cancer and glaucoma. This research emphasizes the continuous innovation and significant impact of sulfonamide derivatives in medical science and pharmacology (Carta et al., 2012).
properties
IUPAC Name |
N-[3-[3-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5S2/c1-29(24,25)23-19(20-11-6-12-28-20)14-18(21-23)15-7-5-8-16(13-15)22-30(26,27)17-9-3-2-4-10-17/h2-13,19,22H,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSSKZAEGHUVFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC=C3)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(5-(furan-2-yl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.